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Compound of Interest

Compound Name: Azathioprine-13C4

Cat. No.: B563783 Get Quote

Azathioprine-13C4: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of the commercial availability of Azathioprine-13C4, its applications

in experimental settings, and detailed methodologies for its use.

Azathioprine, an immunosuppressive drug, is widely used in organ transplantation and for the

treatment of autoimmune diseases. Its therapeutic efficacy is often monitored by measuring the

concentration of its metabolites in biological matrices. The use of a stable isotope-labeled

internal standard, such as Azathioprine-13C4, is crucial for accurate quantification in mass

spectrometry-based assays. This guide details the commercial suppliers of Azathioprine-
13C4, its use in experimental protocols, and the metabolic pathway of its parent compound.

Commercial Suppliers and Availability
A critical aspect for researchers is the accessibility of high-quality reagents. Azathioprine-
13C4 is available from several commercial suppliers, each offering various purities, quantities,

and accompanying documentation. The following table summarizes the available information

from prominent suppliers to aid in the selection of the most suitable product for specific

research needs.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

MedChem

Express

HY-

B0256S1

1346600-

71-2

C₅¹³C₄H₇N

₇O₂S
281.23 >98%

1mg, 5mg,

10mg

Syn

Pharmatec

h Inc.

A86510
1346600-

71-2

C₅¹³C₄H₇N

₇O₂S
281.23 99% 0.5mg

Santa Cruz

Biotechnol

ogy

sc-218497
1346600-

71-2

C₅¹³C₄H₇N

₇O₂S
281.23

Not

specified

Not

specified

LGC

Standards

(distributor

for Toronto

Research

Chemicals)

TRC-

A803352-

0.5MG

1346600-

71-2

Not

specified

Not

specified

>95%

(HPLC)
0.5mg

Pharmaffili

ates

PA STI

009480

1346600-

71-2

C₅¹³C₄H₇N

₇O₂S
281.23

Not

specified

Inquire for

details

Experimental Protocol: Therapeutic Drug Monitoring
of Azathioprine using LC-MS/MS with Azathioprine-
13C4 Internal Standard
The following protocol is a synthesized methodology based on established practices for the

quantitative analysis of azathioprine and its metabolites in whole blood, utilizing Azathioprine-
13C4 as an internal standard to ensure accuracy and precision.

1. Sample Preparation (Protein Precipitation)

To 100 µL of whole blood sample, add 20 µL of Azathioprine-13C4 internal standard

solution (concentration to be optimized based on instrument sensitivity).
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Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase starting condition.

Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle

size) is suitable for separation.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution:

0-1 min: 5% B

1-5 min: 5-95% B

5-6 min: 95% B

6-6.1 min: 95-5% B

6.1-8 min: 5% B

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.
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Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode.

Multiple Reaction Monitoring (MRM) Transitions:

Azathioprine: Precursor ion (m/z) 278.1 → Product ion (m/z) 152.1

Azathioprine-13C4: Precursor ion (m/z) 282.1 → Product ion (m/z) 156.1

Data Analysis: The concentration of azathioprine in the samples is determined by calculating

the peak area ratio of the analyte to the internal standard and comparing it to a standard

curve prepared with known concentrations of unlabeled azathioprine and a constant

concentration of Azathioprine-13C4.

Visualizing Key Processes
To better understand the context of Azathioprine-13C4's application, the following diagrams

illustrate the metabolic pathway of azathioprine and a typical experimental workflow for its

analysis.
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Metabolic pathway of Azathioprine.

To cite this document: BenchChem. [Commercial suppliers and availability of Azathioprine-
13C4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563783#commercial-suppliers-and-availability-of-
azathioprine-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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